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Compound of Interest

Compound Name: 2,4,6,8-Decatetraenoic acid

Cat. No.: B1141957

Essential Safety and Handling Guide for 2,4,6,8-
Decatetraenoic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for 2,4,6,8-Decatetraenoic acid (CAS 17016-
39-6) was not located. The following guidance is based on the safety protocols for structurally
similar carboxylic acids and general laboratory best practices. It is imperative to treat this
compound with caution as a potentially hazardous substance. This guide provides essential
safety, handling, and disposal information for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring a safe laboratory
environment.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent skin and eye
contact, inhalation, and ingestion when handling 2,4,6,8-Decatetraenoic acid.
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Protection Type

Specific Equipment

Rationale and Best
Practices

Eye Protection

Chemical safety goggles or a

face shield

Essential for protecting eyes
from splashes. Standard safety
glasses do not provide

adequate protection.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for any signs of
degradation or perforation
before use. Dispose of
contaminated gloves
immediately and wash hands

thoroughly after removal.[1]

Body Protection

Laboratory coat

A fully fastened lab coat
provides a barrier against

accidental spills.[1]

Respiratory Protection

Use in a well-ventilated area or

fume hood

To minimize the inhalation of
any potential vapors or
aerosols, all handling of the
compound should be
performed within a certified
chemical fume hood.[1] If
exposure limits are exceeded
or irritation is experienced,
NIOSH/MSHA approved
respiratory protection should

be worn.

Foot Protection

Closed-toe shoes

Protects feet from spills and

falling objects.[1]

Operational Plan: Step-by-Step Handling

Procedures

1. Pre-Handling Preparations:
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e Ensure that a safety shower and eyewash station are readily accessible.[1]
o Put on all required personal protective equipment as detailed in the table above.[1]

o Prepare your designated workspace, preferably within a chemical fume hood, ensuring it is
clean and uncluttered.[1]

o Confirm the availability of appropriate spill cleanup materials.

2. Handling 2,4,6,8-Decatetraenoic Acid:

e This compound is a golden to brown powder.[2]

e When transferring the compound, do so carefully to avoid generating dust or aerosols.[1]

o Keep the container tightly sealed when not in use to prevent the release of any potential
vapors.[1]

» Avoid contact with skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke when using this product.

3. Post-Handling Cleanup:

» After handling, decontaminate all work surfaces with an appropriate cleaning agent.[1]
o Carefully remove and dispose of contaminated PPE.[1]

e Wash hands and any exposed skin thoroughly with soap and water.[1]

Disposal Plan: Waste Management

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

1. Waste Segregation:

» Do not mix 2,4,6,8-Decatetraenoic acid waste with other waste streams.[1]
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« It should be collected in a dedicated, properly labeled, and sealed container.[1]
2. Container Management:
o Use containers that are compatible with carboxylic acids.

o Ensure waste containers are clearly labeled with the chemical name and associated
hazards.

3. Disposal Method:

» Dispose of the chemical waste through a licensed and certified hazardous waste disposal
company.

» Follow all local, state, and federal regulations for chemical waste disposal. Incineration is a
common method for the disposal of similar organic compounds.

Quantitative Data Summary

Property Value

Molecular Formula C10H1202

Molecular Weight 164.2 g/mol

Melting Point 225-226 °C[2]

Boiling Point 329.2 °C at 760 mmHg[2]
Flash Point 233 °C[2]

Density 1.009 g/cm3[2]

Vapor Pressure 3.54E-05 mmHg at 25 °C[2]

Experimental Workflow and Safety Protocol

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.lookchem.com/casno17016-39-6.html
https://www.lookchem.com/casno17016-39-6.html
https://www.lookchem.com/casno17016-39-6.html
https://www.lookchem.com/casno17016-39-6.html
https://www.lookchem.com/casno17016-39-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENCHE

Pre-Handling

Don PPE

A

/

Prepare Workspace in Fume Hood

A

/

Verify Safety Eq

uipment Access

Han
y

dlin,
; g

Transfer Compound Carefully

A

/

Keep Container Sealed

A

/

Avoid Personal Contact

Post-H‘

;ndling

Decontaminate Surfaces

A

/

Dispose of Contaminated PPE

Y

Wash Hands and Exposed Skin

Waste Disposal

Segregate Waste

\

Label Wast

e Container

Y

Dispose via Certified Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/6

Tech Support


https://www.benchchem.com/product/b1141957?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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